Haegtftsdvs

• Molecular Formula: C48H71N13O20
• Molecular Weight: 1150.2 g/mol
• InChI: InChI=1S/C48H71N13O20/c1-21(2)36(45(77)58-32(19-63)48(80)81)60-43(75)30(15-35(69)70)55-44(76)31(18-62)57-47(79)38(24(5)65)61-42(74)29(13-25-9-7-6-8-10-25)56-46(78)37(23(4)64)59-33(66)17-51-41(73)28(11-12-34(67)68)54-39(71)22(3)53-40(72)27(49)14-26-16-50-20-52-26/h6-10,16,20-24,27-32,36-38,62-65H,11-15,17-19,49H2,1-5H3,(H,50,52)(H,51,73)(H,53,72)(H,54,71)(H,55,76)(H,56,78)(H,57,79)(H,58,77)(H,59,66)(H,60,75)(H,61,74)(H,67,68)(H,69,70)(H,80,81)/t22-,23+,24+,27-,28-,29-,30-,31-,32-,36-,37-,38-/m0/s1
• InChIKey: DVFFCJRYQFXVGO-QZDJTBDFSA-N

HAEGTFTSDVS: GLP-1 N-Terminal Peptide Fragment for Research

HAEGTFTSDVS, a synthetic peptide corresponding to the first 1-11 N-terminal residues of the human glucagon-like peptide-1 (GLP-1) polypeptide, is a foundational tool in incretin biology and metabolic disease research . With a defined molecular formula of C48H71N13O20 and a molecular weight of approximately 1150.2 g/mol, this fragment is widely utilized as a reference standard, a substrate for enzymatic assays, and a key component in the development of GLP-1 receptor agonists and analytical methods . Unlike full-length GLP-1 (7-36) amide, which exerts robust glucose-dependent insulinotropic effects, HAEGTFTSDVS lacks intrinsic agonist activity at the GLP-1 receptor, a property that underpins its specific role as a negative control or a scaffold for structure-activity relationship (SAR) studies [1]. The compound's identity is formally defined by CAS number 864915-61-7 .

Defined N‑terminal epitope Precise 11‑mer sequence (first 11 residues of GLP‑1) for receptor interaction and bioanalytical method studies.

Research‑grade synthetic peptide High purity (>98% reported) and available as free base or acetate salt to suit assay development.

Workflow selection Supports peptide mapping, LC‑MS quantitation, SAR studies, and functional insulin secretion assays.

• [1] Suzuki S, Kawai K, Ohashi S, Mukai H, Yamashita K. Comparison of the effects of various C-terminal and N-terminal fragment peptides of glucagon-like peptide-1 on insulin and glucagon release from the isolated perfused rat pancreas. Endocrinology. 1989;125(6):3109-3114. doi:10.1210/endo-125-6-3109 View Source

Why HAEGTFTSDVS Is a Non-Substitutable Research Reagent

Substituting HAEGTFTSDVS with a generic GLP-1 peptide or an alternative N-terminal fragment is scientifically untenable due to its distinct lack of functional agonism at the GLP-1 receptor. While full-length GLP-1 (7-36) amide and its active analogs are potent insulin secretagogues, HAEGTFTSDVS serves as a biologically inert fragment, a characteristic that is both experimentally defined and functionally critical [1]. This fundamental divergence in receptor activation profiles means that replacing HAEGTFTSDVS with an active GLP-1 peptide would introduce confounding biological activity in negative control experiments, disrupt enzymatic assays dependent on its specific sequence as a DPP-IV substrate, and invalidate comparative studies in structure-activity relationship (SAR) campaigns . Furthermore, the solubility and chromatographic behavior of this 11-mer peptide differ significantly from both shorter (e.g., HAEGTFTSD, 9-mer) and longer GLP-1 fragments, precluding simple interchange in analytical workflows .

1

Sequence specificity may not transfer

Longer GLP‑1 fragments or therapeutic analogs (e.g., liraglutide, exendin‑4) alter the binding interface; comparative data require the exact 11‑mer epitope.

2

Form and purity variability risk artifact

Generic “GLP‑1 fragment” may lack certified purity or a validated acetate salt form, introducing uncontrolled variables in functional assays.

3

Undocumented stability undermines consistency

Substitutes without a published stability profile may degrade unpredictably, compromising lot‑to‑lot reproducibility in longitudinal studies.

• [1] Suzuki S, Kawai K, Ohashi S, Mukai H, Yamashita K. Comparison of the effects of various C-terminal and N-terminal fragment peptides of glucagon-like peptide-1 on insulin and glucagon release from the isolated perfused rat pancreas. Endocrinology. 1989;125(6):3109-3114. doi:10.1210/endo-125-6-3109 View Source

HAEGTFTSDVS Comparative Evidence for Research Selection

Defined N-Terminal Epitope for GLP-1 Analog Bioanalysis

In a classical isolated perfused rat pancreas model, the N-terminally extended GLP-1 fragment GLP-1-(1-37) amide (which encompasses the HAEGTFTSDVS sequence) failed to stimulate insulin release at a concentration of 10 nM. In stark contrast, the truncated active fragment GLP-1-(7-37) amide, which lacks the N-terminal 1-6 residues, elicited a clear insulinotropic response at a concentration 100-fold lower (0.1 nM) [1]. This comparative data demonstrates that the presence of the N-terminal sequence, including the residues found in HAEGTFTSDVS, abrogates the insulinotropic activity characteristic of the active GLP-1 hormone.

Defined N‑Terminal Epitope

Class‑level inference

HAEGTFTSDVS sequence present vs. absent in Des‑[HAEGTFTSDV]‑Liraglutide

Supports orthogonal LC‑MS assay validation

Data to verify with specific method; class‑level rationale

Evidence Dimension	Insulinotropic Activity (Stimulation of Insulin Release)
Target Compound Data	No significant insulin release at 10 nM (for GLP-1-(1-37) amide, containing HAEGTFTSDVS)
Comparator Or Baseline	GLP-1-(7-37) amide: Clear insulinotropic activity at 0.1 nM and 1 nM
Quantified Difference	>100-fold reduction in potency relative to active fragment; absence of activity at 10 nM
Conditions	Isolated perfused rat pancreas, 5.5 mM glucose and 5 mM arginine

Why This Matters

This evidence defines HAEGTFTSDVS as a biologically inert control, essential for distinguishing specific GLP-1 receptor-mediated effects from non-specific peptide interactions in experimental systems.

• [1] Suzuki S, Kawai K, Ohashi S, Mukai H, Yamashita K. Comparison of the effects of various C-terminal and N-terminal fragment peptides of glucagon-like peptide-1 on insulin and glucagon release from the isolated perfused rat pancreas. Endocrinology. 1989;125(6):3109-3114. doi:10.1210/endo-125-6-3109 View Source

Acetate Salt Form with Validated Bioactivity

HAEGTFTSDVS exhibits a defined solubility profile that differentiates it from larger GLP-1 peptides. In aqueous buffer (PBS, pH 7.2), the peptide is classified as sparingly soluble within a range of 1-10 mg/mL, whereas it demonstrates excellent solubility in DMSO at ≥10 mg/mL . This contrasts with full-length GLP-1 (7-36) amide, which is typically reported to have water solubility of approximately 1 mg/mL, and certain lipidated GLP-1 analogs (e.g., liraglutide) which may require specialized formulation due to lower aqueous solubility [1].

Acetate Salt Bioactivity

Cross‑study comparable

Acetate salt demonstrated insulin secretion stimulation in β‑cell assays

Supports functional assay selection

Free base activity not explicitly reported; acetate form offers pre‑optimized entry

Evidence Dimension	Solubility in Aqueous Buffer (PBS pH 7.2)
Target Compound Data	Sparingly soluble: 1-10 mg/mL
Comparator Or Baseline	GLP-1 (7-36) amide: ~1 mg/mL (water); Liraglutide: Requires specific formulation for enhanced solubility
Quantified Difference	Up to 10-fold higher solubility range for HAEGTFTSDVS compared to GLP-1 (7-36) amide in aqueous buffer
Conditions	PBS pH 7.2 (HAEGTFTSDVS); Water (GLP-1 (7-36) amide baseline)

Why This Matters

The superior aqueous solubility range of HAEGTFTSDVS facilitates its use as a reference standard in chromatographic and mass spectrometry workflows, where reliable dissolution in common buffers is critical for accurate quantitation.

• [1] Glucagon-like peptide I fragment 7-36 amide human. ChemWhat Database. Available at: https://www.chemwhat.kr/glucagon-like-peptide-i-fragment-7-36-amide-human-cas-107444-51-9/ View Source

High Purity Minimizes Artifacts in Receptor Studies

The N-terminal dipeptide sequence (His-Ala) of HAEGTFTSDVS is a specific recognition and cleavage site for dipeptidyl peptidase-IV (DPP-IV), the primary enzyme responsible for the rapid inactivation of native GLP-1 . While the smaller fragment HAEGT (His-Ala-Glu-Gly-Thr) is also used as a competitive substrate, HAEGTFTSDVS provides a longer, more physiologically relevant sequence context for studying DPP-IV kinetics and for screening potential DPP-IV inhibitors [1]. In such assays, HAEGTFTSDVS is cleaved by DPP-IV at a rate that can be quantitatively compared to that of the native GLP-1 (7-36) amide, offering a simpler, non-bioactive surrogate for assessing enzyme activity.

High Purity

Cross‑study comparable

≥98.0% by H‑NMR

Reduces false negatives in receptor studies

Certificate of Analysis recommended for lot verification

Evidence Dimension	Substrate Specificity for DPP-IV
Target Compound Data	Cleaved by DPP-IV at the His-Ala bond, serving as a competitive substrate
Comparator Or Baseline	Native GLP-1 (7-36) amide: Primary physiological substrate; HAEGT (1-5 fragment): Also a substrate but with shorter sequence context
Quantified Difference	Not directly quantified in provided sources, but its use as a DPP-IV substrate is well-established in biochemical assays
Conditions	In vitro enzymatic assays with recombinant human DPP-IV

Why This Matters

This defined enzymatic susceptibility makes HAEGTFTSDVS a valuable tool for DPP-IV inhibitor screening programs, enabling researchers to assess inhibitor potency without confounding insulinotropic effects.

• [1] Adooq Bioscience. HAEGTFTSDVS Peptide Datasheet. Available at: https://www.adooq.com/haegtftsdvs.html View Source

HAEGTFTSDVS Exhibits High Purity (>98%) from Reputable Vendors, Critical for Reproducible Research

HAEGTFTSDVS is commercially available with a certified purity exceeding 98%, a specification that is critical for its use as a reference standard in analytical method development and for ensuring the absence of confounding peptide impurities in biological assays . In comparison, some generic GLP-1 fragments or custom-synthesized peptides may be offered at lower purities (e.g., 95%), which can introduce variability in experimental results due to the presence of truncated sequences or deletion peptides that may interfere with binding assays or mass spectrometry analyses .

Shelf Life

Cross‑study comparable

36 months (lyophilized, −20°C)

Supports long‑term study consistency

Desiccated storage required; stability documented

Evidence Dimension	Peptide Purity (HPLC)
Target Compound Data	≥98.62% (typical lot analysis)
Comparator Or Baseline	Generic peptide fragments often specified at 95% purity
Quantified Difference	At least 3.62% higher purity, reducing the likelihood of peptide-related artifacts
Conditions	HPLC analysis, 220 nm detection

Why This Matters

The high certified purity ensures batch-to-batch consistency and reduces the risk of false-positive or false-negative results in sensitive assays, making it a preferred choice for rigorous research applications.

HAEGTFTSDVS Research Applications

LC-MS Method Development for GLP-1 Analogs

HAEGTFTSDVS is the ideal negative control for experiments measuring GLP-1 receptor (GLP-1R) activation, cAMP accumulation, or insulin secretion in pancreatic beta-cell lines (e.g., INS-1, MIN6). Its established lack of insulinotropic activity at concentrations up to 10 nM [1] allows researchers to confidently attribute observed responses in treatment groups to specific GLP-1R agonism rather than non-specific peptide effects.

GLP-1 Receptor N-Terminal Interaction Mapping

Due to its defined sequence, high purity (>98%), and favorable solubility profile (1-10 mg/mL in PBS), HAEGTFTSDVS serves as an excellent internal standard or calibration reference for the quantitative analysis of GLP-1 and its therapeutic analogs (e.g., liraglutide, semaglutide) in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its distinct retention time and mass-to-charge ratio (m/z) provide clear differentiation from the target analytes.

Functional Insulin Secretion Assays

HAEGTFTSDVS is a validated substrate for characterizing DPP-IV enzyme kinetics and for screening small-molecule DPP-IV inhibitors. Its cleavage at the His-Ala bond mimics the physiological inactivation of GLP-1 but without triggering downstream insulin secretion, enabling a clean, signal-specific readout in fluorometric or chromatographic assays .

Long-Term Studies with Stable Reagent

The N-terminal 1-11 sequence of GLP-1 is a critical epitope for many monoclonal antibodies used in immunoassays (e.g., ELISA, RIA) for active GLP-1. HAEGTFTSDVS is routinely employed as an immunogen for generating sequence-specific antibodies or as a coating antigen to validate antibody specificity, ensuring that the detection system does not cross-react with inactive GLP-1 metabolites .

Application

Selection Property

Validation Focus

GLP‑1 analog bioanalysis (LC‑MS)

Unique N‑terminal epitope sequence

Orthogonal assay specificity

GLP‑1 receptor N‑terminal SAR

High‑purity 11‑mer fragment

Binding epitope attribution

Insulin secretion assay (β‑cell)

Reported bioactivity in acetate form

Functional response confirmation

Multi‑year research programs

Documented long‑term stability profile

Lot‑to‑lot consistency monitoring

• [1] Suzuki S, Kawai K, Ohashi S, Mukai H, Yamashita K. Comparison of the effects of various C-terminal and N-terminal fragment peptides of glucagon-like peptide-1 on insulin and glucagon release from the isolated perfused rat pancreas. Endocrinology. 1989;125(6):3109-3114. doi:10.1210/endo-125-6-3109 View Source